Cas no 1805340-86-6 (Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate)

Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate is a halogenated pyridine derivative with a difluoromethyl substituent, offering versatile reactivity for synthetic applications. The presence of bromo and chloro groups at the 3- and 6-positions enhances its utility as a building block in cross-coupling reactions, while the difluoromethyl group introduces unique electronic and steric properties. The ethyl ester moiety provides further functionalization potential, making it valuable in pharmaceutical and agrochemical synthesis. Its well-defined structure ensures consistent performance in nucleophilic substitutions and metal-catalyzed transformations. This compound is particularly useful in the development of fluorinated heterocycles, where precise control over substitution patterns is critical.

Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate structure

1805340-86-6 structure

Product Name:Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate

CAS No:1805340-86-6

MF:C₉H₇BrClF₂NO₂

MW:314.511187791824

CID:4858633

Update Time:2025-06-26

Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate
- Inchi： 1S/C9H7BrClF2NO2/c1-2-16-9(15)4-3-5(11)14-7(6(4)10)8(12)13/h3,8H,2H2,1H3
- InChI Key： NRLZUBRPZVEWTQ-UHFFFAOYSA-N
- SMILES： BrC1C(C(F)F)=NC(=CC=1C(=O)OCC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 3.4
Topological Polar Surface Area: 39.2

Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029063038-1g	Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate	1805340-86-6	97%	1g	$1,549.60	2022-04-01

Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate Related Literature

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Additional information on Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate

Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate, identified by the CAS No. 1805340-86-6, is a complex organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis. The Ethyl 3-bromo group, combined with the 6-chloro and 2-(difluoromethyl) substituents, creates a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and agrochemical development. Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate serves as a valuable intermediate in the synthesis of bioactive compounds. Its carboxylate group facilitates reactions such as esterification and amidation, making it a key player in the construction of more complex molecules.

The compound's chemical structure is characterized by a pyridine ring with multiple halogen substituents, which significantly influences its electronic properties. The presence of bromine and chlorine atoms enhances the molecule's reactivity, while the difluoromethyl group introduces additional fluorination effects. These features make it an ideal candidate for exploring novel synthetic pathways and material applications.

From a synthetic perspective, Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate can be synthesized via multi-step reactions involving halogenation, fluorination, and esterification processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

In terms of applications, this compound has shown promise in the development of herbicides and insecticides due to its ability to inhibit key enzymatic pathways in pests. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored in recent research studies.

Looking ahead, ongoing research focuses on optimizing the synthesis of Ethyl 3-bromo-6-chloro-2-(difluoromethyl)pyridine-4-carboxylate to enhance its stability and bioavailability. Innovations in green chemistry are also being applied to reduce environmental impacts during its production process.